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Compound of Interest

Compound Name: 1-(2,6-Dimethylphenyl)ethanone

Cat. No.: B1346570

This technical guide provides a detailed overview of the fundamental physicochemical
properties of 1-(2,6-Dimethylphenyl)ethanone, a compound of interest in various research
and development sectors. This document is intended for researchers, scientists, and
professionals in drug development and chemical synthesis.

Compound Identification and Properties

1-(2,6-Dimethylphenyl)ethanone, also known as 2',6'-Dimethylacetophenone, is an aromatic
ketone.[1] Its core structure consists of a phenyl ring substituted with two methyl groups at
positions 2 and 6, and an acetyl group. This substitution pattern imparts specific chemical
characteristics to the molecule. The compound's identifying information and key molecular
properties are summarized in the table below.

Table 1: Physicochemical Properties of 1-(2,6-Dimethylphenyl)ethanone

Property Value References
Molecular Formula C10H120 [LI[21[3][41[5]
Molecular Weight 148.20 g/mol [L1121[31[41[5]
CAS Number 2142-76-9 [1][2][4]
Synonyms 2',6'-Dimethylacetophenone [1]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1346570?utm_src=pdf-interest
https://www.benchchem.com/product/b1346570?utm_src=pdf-body
https://www.benchchem.com/product/b1346570?utm_src=pdf-body
https://www.lookchem.com/ProductWholeProperty_LCPL133326.htm
https://www.benchchem.com/product/b1346570?utm_src=pdf-body
https://www.lookchem.com/ProductWholeProperty_LCPL133326.htm
https://www.smolecule.com/products/s772948
https://www.sigmaaldrich.com/HK/zh/product/aldrich/ph014537
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=103762
https://cymitquimica.com/es/productos/IN-DA00I44Y/2142-76-9/ethanone-1-26-dimethylphenyl/
https://www.lookchem.com/ProductWholeProperty_LCPL133326.htm
https://www.smolecule.com/products/s772948
https://www.sigmaaldrich.com/HK/zh/product/aldrich/ph014537
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=103762
https://cymitquimica.com/es/productos/IN-DA00I44Y/2142-76-9/ethanone-1-26-dimethylphenyl/
https://www.lookchem.com/ProductWholeProperty_LCPL133326.htm
https://www.smolecule.com/products/s772948
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=103762
https://www.lookchem.com/ProductWholeProperty_LCPL133326.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

The determination of the molecular formula and weight of a chemical compound like 1-(2,6-
Dimethylphenyl)ethanone is achieved through standard analytical chemistry techniques.
While specific experimental reports for this compound are not detailed in the provided search
results, the conventional methodologies are as follows:

e Mass Spectrometry (MS): This is the primary technique used to determine the molecular
weight of a compound with high accuracy. The molecule is ionized, and the mass-to-charge
ratio of the resulting ions is measured. The molecular ion peak in the mass spectrum
corresponds to the molecular weight of the compound.

o Elemental Analysis: This method determines the percentage composition of elements
(carbon, hydrogen, oxygen, etc.) in a sample. The empirical formula can be calculated from
these percentages, and in conjunction with the molecular weight from mass spectrometry,
the definitive molecular formula is established.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for structure
elucidation, *H and 3C NMR spectroscopy can confirm the number and types of atoms
present in the molecule, thereby verifying the molecular formula.

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental molecular properties.
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Caption: Relationship between the compound and its molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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